Cas no 1427955-89-2 (N-(1-cyanocyclobutyl)-1-(4-methylphenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-1-(4-methylphenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxamide
• CAS No: 1427955-89-2
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• CID: 6332725
• PubChem ID: 71935886
• Update Time: 2025-11-01

N-(1-cyanocyclobutyl)-1-(4-methylphenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1427955-89-2
• AKOS034698749
• CCG-329796
• N-(1-cyanocyclobutyl)-1-(4-methylphenyl)-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carboxamide
• Z915565478
• EN300-26689693
• N-(1-cyanocyclobutyl)-1-(4-methylphenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxamide

• Inchi： 1S/C19H20N4O/c1-13-6-8-14(9-7-13)23-16-5-2-4-15(16)17(22-23)18(24)21-19(12-20)10-3-11-19/h6-9H,2-5,10-11H2,1H3,(H,21,24)
• InChI Key： ROTYSBGUSMZCPZ-UHFFFAOYSA-N
• SMILES： O=C(C1C2CCCC=2N(C2C=CC(C)=CC=2)N=1)NC1(C#N)CCC1

Computed Properties

• Exact Mass: 320.16371127g/mol
• Monoisotopic Mass: 320.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(1-cyanocyclobutyl)-1-(4-methylphenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxamide

N-(1-Cyanocyclobutyl)-1-(4-Methylphenyl)-1H,4H,5H,6H-Cyclopenta[c]pyrazole-3-Carboxamide: A Comprehensive Overview

The compound N-(1-cyanocyclobutyl)-1-(4-methylphenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxamide, identified by the CAS number 1427955-89-2, represents a significant advancement in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, electronic materials, and advanced catalysis.

At its core, the compound exhibits a complex molecular architecture that combines a cyclopentapyrazole ring system with a cyanocyclobutyl group and a methylphenyl substituent. The integration of these functional groups imparts distinctive electronic and steric properties, making it highly versatile for diverse chemical applications. Researchers have demonstrated that the compound's electronic characteristics can be fine-tuned through strategic modifications of its substituents, opening new avenues for tailored material design.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Utilizing cutting-edge techniques such as transition-metal-catalyzed coupling reactions and directed metallation strategies, chemists have achieved high yields and excellent stereocontrol in its preparation. These developments underscore the importance of this compound as a valuable building block in organic synthesis.

In terms of applications, the compound has shown promise in the development of advanced materials for electronic devices. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. Additionally, studies have explored its potential as a catalyst in asymmetric synthesis, where its chiral environment facilitates enantioselective reactions with high efficiency.

The compound's role in drug discovery is another area of intense research interest. Its ability to interact with biological targets through multiple binding modes has positioned it as a lead compound in the development of novel therapeutic agents. Recent findings suggest that it may exhibit potent activity against certain enzymes implicated in neurodegenerative diseases, making it a compelling candidate for further investigation.

Moreover, the environmental impact of this compound has been a focus of recent studies. Researchers have evaluated its biodegradability and toxicity profiles under various conditions, providing critical insights into its sustainability as an industrial material. These studies emphasize the importance of responsible chemical design to minimize ecological footprint while maximizing utility.

In conclusion, N-(1-cyanocyclobutyl)-1-(4-methylphenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxamide stands as a testament to the progress in modern organic chemistry. Its multifaceted properties and diverse applications highlight its significance across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future innovations in science and technology.